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Compound of Interest

Compound Name: 4-Hydroxybenzoic acid-d4

Cat. No.: B565573

An In-depth Technical Guide to the Safety of 4-Hydroxybenzoic acid-d4

Disclaimer: The safety data presented in this guide is primarily based on the non-deuterated
form, 4-hydroxybenzoic acid (CAS No. 99-96-7), as comprehensive safety data sheets (SDS)
for the deuterated compound (4-Hydroxybenzoic acid-d4, CAS No. 152404-47-2) are not
readily available. The toxicological properties of the deuterated form are expected to be very
similar to the non-deuterated compound. 4-Hydroxybenzoic acid-d4 is a stable, isotopically
labeled version of 4-hydroxybenzoic acid and is often used as an internal standard or tracer in
research.[1]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 4-hydroxybenzoic
acid.
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Property

Value

Molecular Formula

C7H2D40s (for d4 variant)[2], C7HeOs (for non-
deuterated)[3]

142.15 g/mol (for d4 variant)[2], 138.12 g/mol

Molecular Weight
(for non-deuterated)[4]
Appearance White to off-white crystalline powder[5]
Melting Point 213 - 217 °C (415 - 423 °F)
Flash Point 199 °C (390.2 °F)[6]

Solubility in Water

5,000 mg/L at 25 °CJ[4]

Other Solubilities

Soluble in alcohol, ether, and acetone[3]

Partition Coefficient (log Pow)

1.58

Acidity (pKa)

4.54[3]

Toxicological Data

This section provides key toxicological data for 4-hydroxybenzoic acid.

Test Type Species Route Value

LD50 (Acute Oral) Mouse Oral 2,200 mg/kg[7]

LD50 (Acute Oral) Rat Oral >10 g/kg[7]

LD50 (Intraperitoneal)  Rat Intraperitoneal 340 mg/kg[7]

LD50 (Subcutaneous)  Mouse Subcutaneous 1,050 mg/kg[7]
Repeated Dose Rat (male) Oral NOAEL = 1,000 mg/kg

Toxicity

NOAEL: No-Observed-Adverse-Effect Level

Ecological Toxicity Data
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The following table summarizes the ecotoxicological data for 4-hydroxybenzoic acid.

Test Type Species Duration Value Method
o Oryzias latipes
Chronic Fish OECD Test
o (Japanese 14 days > 100 mg/L o
Toxicity (LC50) Guideline 204
medaka)
Chronic Daphnia  Daphnia magna OECD Test
o 21 days > 100 mg/L o
Toxicity (NOEC) (Water flea) Guideline 202
Biodegradability ca. 87.7% OECD Test
: - 28 days : .
(Aerobic) (Readily) Guideline 301D

LC50: Lethal Concentration, 50% NOEC: No-Observed-Effect Concentration

Hazard Identification and GHS Classification

4-Hydroxybenzoic acid is classified with the following hazards:

o Serious Eye Damage/Eye Irritation: Category 1 (H318: Causes serious eye damage)

o Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory system (H335:

May cause respiratory irritation)

The relationship between hazard identification and the required response is outlined below.
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Response (P-phrases)

Hazard Identification Prevention (P-phrases)

Requi Ll —— i " P305+P351+P338+P310: IF IN EYES:
H318: Causes serious eye damage equires | -face rgltecption £xpose Rinse cautiously with water...
P! Immediately call a POISON CENTER/doctor.
. : A \ Requires P271: Use only outdoors or in a )
(H335. May cause respiratory |rr|tat|on) R ooy M
P304+P340+P312: IF INHALED:

Requires Remove person to fresh air...

\finhaled Call a POISON CENTER/doctor if you feel unwell.
| finhaled
P261: Avoid breathing dust

Click to download full resolution via product page

Caption: GHS Hazard and Precautionary Statement Workflow.

Experimental Protocols

The ecotoxicological data cited are based on standardized OECD (Organisation for Economic
Co-operation and Development) guidelines.

o OECD Test Guideline 204: Fish, Prolonged Toxicity Test: 14-Day Study

o Objective: To determine the lethal concentration of a substance to fish over a 14-day
exposure period.

o Methodology: A specified number of fish (Oryzias latipes) are maintained for 14 days in
various concentrations of the test substance dissolved in water. The mortality of the fish is
observed daily, and the concentration that kills 50% of the test fish (LC50) is calculated.
The test is conducted under flow-through conditions with analytical monitoring to ensure
stable concentrations.

o OECD Test Guideline 202: Daphnia sp., Acute Immobilisation Test and Reproduction Test
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o Objective: To assess the effect of a substance on the reproduction of Daphnia magna.

o Methodology: Young female daphnids are exposed to the test substance at a range of
concentrations for 21 days. The primary endpoint is the total number of living offspring
produced per parent animal. The No-Observed-Effect Concentration (NOEC) is
determined by comparing the reproductive output in the test concentrations to a control
group. The test is conducted under semi-static conditions.

o OECD Test Guideline 301D: Ready Biodegradability: Closed Bottle Test

o Objective: To determine the ready biodegradability of a substance by aerobic
microorganisms.

o Methodology: A solution of the test substance is inoculated with a small number of
microorganisms in a closed bottle completely filled with the medium. The depletion of
dissolved oxygen is measured over a 28-day period. The percentage of biodegradation is
calculated based on the ratio of oxygen consumed to the theoretical oxygen demand.

First Aid Measures

In case of exposure, follow the procedures outlined below. Always show the safety data sheet
to the attending physician.
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@

'/ R(y&é of Expt}sge
/ / Immediate ActionS\

- K Rinse out with plenty of water.
) Take off contaminated clothing. :
Move to fresh air. . A Remove contact lenses, if present and easy to do.
Rinse skin with water/shower. X o
Continue rinsing.

Make victim drink water
(two glasses at most).

Medical Attention

\4
Call a POISON CENTER or doctor - .
. Immediately call an ophthalmologist.
if you feel unwell.

Consult a physician.

Click to download full resolution via product page

Caption: First Aid Procedures for Exposure.

Handling, Storage, and Personal Protection

Proper handling and storage are crucial to ensure safety. The workflow for safe handling
involves a hierarchy of controls, including personal protective equipment (PPE).

e Handling: Use only in well-ventilated areas.[8] Avoid breathing dust and prevent contact with
skin and eyes.[8] Wash hands thoroughly after handling.[5]

o Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated
place.[8] The recommended storage temperature is typically indicated on the product label.
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Workplace Hygiene

Respiratory Protection

Engineering Controls
(e.g., Local Exhaust Ventilation)

(Use NIOSH/MSHA or EN 149 approved
respirator if exposure limits are exceeded)

Change contaminated clothing.
Wash hands after working with substance.

Eye/Face Protection
(Safety goggles with side-shields,
conforming to EN166 or NIOSH)

Skin & Hand Protection
(Impervious clothing, chemical-resistant gloves)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment Hierarchy.

Accidental Release Measures

In the event of a spill, follow these emergency procedures.

+ Personal Precautions: Evacuate the danger area. Avoid substance contact and inhalation of
dust. Ensure adequate ventilation.

+ Environmental Precautions: Do not let the product enter drains.

¢ Containment and Cleanup: Cover drains. Collect the spilled material dry (e.g., sweep up)
and place it into a suitable container for disposal. Clean the affected area thoroughly.
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Evacuate Danger Area
& Ensure Ventilation

Wear Appropriate PPE
(See Section 7)

Prevent Entry into Drains
& Waterways

Contain and Collect Spill
(Sweep up dry material)

Place in Suitable Container
for Disposal

Clean Affected Area

Spill Managed

Click to download full resolution via product page

Caption: Workflow for Accidental Spill Response.

Disposal Considerations
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Waste material must be disposed of in accordance with national and local regulations. Do not
mix with other waste. Handle uncleaned containers as you would the product itself. It is
recommended to leave chemicals in their original containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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